- Ni-Catalyzed Traceless, Directed C3-Selective C-H Borylation of IndolesJournal of the American Chemical Society, 2020, 142(30), 13136-13144,
Cas no 937366-54-6 (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole)
937366-54-6 structure
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Properties
Names and Identifiers
-
- 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
- INDOLE-3-BORONIC ACID PINACOL ESTER
- 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-indole
- 5,3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2yl)indole
- 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole (ACI)
- CS-0137703
- MFCD09879158
- 3-Indoleboronic Acid Pinacol Ester
- DTXSID60694404
- SY029280
- AS-41870
- 937366-54-6
- DB-079675
- SCHEMBL2111365
- PINACOL ESTER INDOLE-5-BORONIC ACID
- WQPRSRMWYVTUTE-UHFFFAOYSA-N
- MB08127
- AKOS015950042
- +Expand
-
- MFCD09879158
- WQPRSRMWYVTUTE-UHFFFAOYSA-N
- 1S/C14H18BNO2/c1-13(2)14(3,4)18-15(17-13)11-9-16-12-8-6-5-7-10(11)12/h5-9,16H,1-4H3
- O1C(C)(C)C(C)(C)OB1C1C2C(=CC=CC=2)NC=1
Computed Properties
- 243.14300
- 1
- 3
- 1
- 243.143
- 18
- 316
- 0
- 0
- 0
- 0
- 0
- 1
- 34.2A^2
- 243.11
Experimental Properties
- 2.46710
- 34.25000
- 1.11
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Security Information
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Customs Data
- 2934999090
-
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Price
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Catalysts: Bis[1,3-dihydro-1,3-bis(2,4,6-trimethylphenyl)-2H-imidazol-2-ylidene]nickel Solvents: Hexane ; 4 h, 60 °C
Reference
Synthetic Circuit 2
Reaction Conditions
1.1 45 min, 180 °C
Reference
- Boc Groups as Protectors and Directors for Ir-Catalyzed C-H Borylation of HeterocyclesJournal of Organic Chemistry, 2009, 74(23), 9199-9201,
Synthetic Circuit 3
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ; 10 min, 80 °C
1.2 Catalysts: 3,4,7,8-Tetramethyl-1,10-phenanthroline , Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ; 4 h, 80 °C; 80 °C → rt
1.3 Reagents: Oxygen ; rt
1.2 Catalysts: 3,4,7,8-Tetramethyl-1,10-phenanthroline , Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ; 4 h, 80 °C; 80 °C → rt
1.3 Reagents: Oxygen ; rt
Reference
- A Traceless Directing Group for C-H BorylationAngewandte Chemie, 2013, 52(49), 12915-12919,
Synthetic Circuit 4
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ; 20 min, 80 °C; 80 °C → rt
1.2 Catalysts: 3,4,7,8-Tetramethyl-1,10-phenanthroline , Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ; 4 h, 80 °C
1.2 Catalysts: 3,4,7,8-Tetramethyl-1,10-phenanthroline , Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium ; 4 h, 80 °C
Reference
- Design, synthesis and biological evaluation of pyrazolo[3,4-d]pyrimidine-based protein kinase D inhibitorsEuropean Journal of Medicinal Chemistry, 2020, 205,,
Synthetic Circuit 5
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ; 8 h, 90 °C
Reference
- Preparation of 8-indole [4,3-c] pyrimido [1,2,4] triazole derivatives as antitumor agent, China, , ,
Synthetic Circuit 6
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: Tetrahydrofuran ; 24 h, reflux
1.2 Reagents: Water
1.2 Reagents: Water
Reference
- Alcohol oxidase-based enzyme-linked immunosorbent assay using latent fluorophore or chromophore, United States, , ,
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Raw materials
- Indole
- 3-Bromoindole
- Pinacolborane
- Bis(pinacolato)diborane
- Tert-butyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1H-indole-1-carboxylate
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Preparation Products
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Suppliers
Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier
(CAS:937366-54-6)
ZHAO JING LI
17558870519
sales02@chemsoon.com
3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole Related Literature
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Yuqing Lin,Lianglu Hu,Linbo Li,Keqing Wang RSC Adv., 2014,4, 46208-46213
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Bochao Chen,Chengde Li,Jie Zhang,Jianfei Kan,Tiantian Jiang,Jin Zhou,Huimin Ma Chem. Commun., 2019,55, 7410-7413
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Matthew E. Potter,Lindsay-Marie Armstrong,Robert Raja Catal. Sci. Technol., 2018,8, 6163-6172
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:937366-54-6)3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole
99%
5g
536.0